Cas no 1982893-86-6 (1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde)

• Product Name: 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde
• CAS No: 1982893-86-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5305212
• Update Time: 2025-05-23

1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Propan-2-yl-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde
• 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde

• Inchi： 1S/C13H17NO/c1-9(2)13-12-6-4-3-5-11(12)10(8-15)7-14-13/h7-9H,3-6H2,1-2H3
• InChI Key： SYSIGBREQURSDO-UHFFFAOYSA-N
• SMILES： C1(C(C)C)C2=C(CCCC2)C(C=O)=CN=1

Additional information on 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde

1-(Propan-2-yl)-5,6,7,8-Tetrahydroisoquinoline-4-Carbaldehyde (CAS No. 1982893-86-6)

The compound 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde (CAS No. 1982893-86-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their unique structural features and diverse biological activities. The isoquinoline skeleton itself is a bicyclic structure consisting of a benzene ring fused to a pyridine ring, and the presence of the propan-2-yl group and the aldehyde functional group in this compound introduces additional complexity and reactivity.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of anti-inflammatory agents. The aldehyde group in this compound plays a crucial role in its reactivity and can participate in various chemical transformations, such as condensation reactions or oxidation processes. Additionally, the tetrahydroisoquinoline moiety contributes to the compound's stability and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

One of the most promising applications of 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo a range of reactions to form bioactive compounds with enhanced therapeutic properties. For instance, its ability to undergo nucleophilic addition reactions makes it a valuable intermediate in the synthesis of heterocyclic compounds with potential anticancer or antiviral activities.

Moreover, the stereochemistry of this compound has been a subject of interest in recent studies. The presence of chiral centers in the molecule allows for enantioselective synthesis strategies, which are critical in producing optically pure compounds for pharmacological applications. Advanced techniques such as asymmetric catalysis have been employed to synthesize this compound with high enantiomeric excess (ee), paving the way for its use in enantioselective drug design.

In terms of synthesis, 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde can be prepared via several routes. One common method involves the alkylation of isoquinoline derivatives followed by oxidation to introduce the aldehyde group. Another approach utilizes intramolecular cyclization reactions under specific conditions to form the tetrahydroisoquinoline ring system. These methods highlight the versatility of this compound and its adaptability to different synthetic pathways.

The biological evaluation of this compound has also yielded intriguing results. In vitro assays have shown that it exhibits moderate activity against certain enzymes associated with inflammatory diseases. Furthermore, preliminary studies suggest that it may possess antioxidant properties due to its conjugated aromatic system and electron-withdrawing aldehyde group. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the structure-function relationship of 1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers aim to optimize its pharmacokinetic properties and enhance its bioavailability for clinical applications.

In conclusion,1-(propan-2-yl)-5,6,7,8-tetrahydroisoquinoline-4-carbaldehyde (CAS No. 1982893-86-6) is a versatile molecule with immense potential in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool for exploring new chemical transformations and developing innovative therapeutic agents. As research continues to unfold, this compound is poised to play a pivotal role in advancing our understanding of isoquinoline derivatives and their contributions to modern medicine.